2-bromo-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 2-bromo-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C16H13BrN2OS/c1-10-6-5-9-13-14(10)19(2)16(21-13)18-15(20)11-7-3-4-8-12(11)17/h3-9H,1-2H3
• InChI Key: IOGLFMCCFQDWMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=CC=C3Br)N2C
• Molecular Formula: C16H13BrN2OS
• Molecular Weight: 361.3 g/mol

Description

2-bromo-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of benzothiazole derivatives and has a molecular weight of 365.27 g/mol.

Scientific Research Applications

Structural Characterization and Analysis

• X-ray Structure and Hirshfeld Surface Analysis : The compound 2-bromo-N-(2,3-dihydro-1,5-dimethyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)benzamide, a derivative of 2-bromo-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide, has been structurally characterized using X-ray crystallography and Hirshfeld surface analysis. These analyses provide insights into its molecular interactions and stability, mainly dominated by hydrogen bonds and π-interactions (Saeed et al., 2020).

• Synthesis and Characterization of Derivatives : Novel derivatives of 2-bromo-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide have been synthesized and characterized. These studies are crucial for understanding the chemical properties and potential applications of these compounds (Hossaini et al., 2017).

Synthesis Techniques

• Microwave Promoted Synthesis : A base-catalyzed direct cyclization method involving microwave irradiation was used to synthesize N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, demonstrating an efficient and cleaner synthesis technique for related compounds (Saeed, 2009).

• Copper-Catalyzed Intramolecular Cyclization : Copper-catalyzed intramolecular cyclization was employed to synthesize N-benzothiazol-2-yl-amides, showcasing an innovative method to create structurally similar compounds (Wang et al., 2008).

Biological and Chemical Properties

• Antifungal Activity : Some derivatives of 2-bromo-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide, such as N-(4-phenyl-3-aroylthiazol-2(3H)-ylidene) substituted benzamides, have shown antifungal activity, indicating their potential use in pharmaceutical applications (Saeed et al., 2008).

• Antimicrobial Activity : Novel synthesis techniques have led to derivatives of 2-bromo-N-(3,4-dimethyl-1,3-benzothiazol-2-ylidene)benzamide with demonstrated antimicrobial activity, further expanding their potential therapeutic uses (Bhagat et al., 2012).

Mechanism of Action

Mode of Action

Based on its structural similarity to other benzothiazole derivatives, it may interact with its targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Pharmacokinetics

Based on its molecular weight (304189 g/mol) , it is likely to have good oral bioavailability, as compounds with a molecular weight below 500 g/mol are generally well absorbed in the gastrointestinal tract .